2-(3,4-Difluorophenyl)-1,3-difluoro-5-(4-propylcyclohexyl)benzene

• CAS No.: 137489-25-9
• Molecular Formula: C21H22F4
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2-(3,4-difluorophenyl)-1,3-difluoro-5-(4-propylcyclohexyl)benzene
• InChI: InChI=1S/C21H22F4/c1-2-3-13-4-6-14(7-5-13)16-11-19(24)21(20(25)12-16)15-8-9-17(22)18(23)10-15/h8-14H,2-7H2,1H3
• InChI Key: OADFDZCQNDDVDC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(CC1)C2=CC(=C(C(=C2)F)C3=CC(=C(C=C3)F)F)F

Description

is a complex organic compound with the chemical formula

2-(3,4-Difluorophenyl)-1,3-difluoro-5-(4-propylcyclohexyl)benzene: $$\text{C}_{23}\text{H}_{34}\text{F}_2$$C23​H34​F2​

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• It features a benzene ring substituted with difluorophenyl and propylcyclohexyl groups. The difluorophenyl groups are positioned at the 2- and 3- positions, while the propylcyclohexyl group is attached to the 5-position.

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Scientific Research Applications

Chemistry: The compound’s unique structure makes it valuable for studying reactivity patterns and designing new molecules.

Biology and Medicine: Researchers explore its potential as a drug candidate or probe for biological studies.

Industry: It could serve as a precursor for other fluorinated compounds.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application. For drug candidates, it may interact with specific molecular targets (e.g., enzymes, receptors) or modulate cellular pathways.

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